![molecular formula C18H34BF4P B1314696 Tricyclohexylphosphonium tetrafluoroborate CAS No. 58656-04-5](/img/structure/B1314696.png)
Tricyclohexylphosphonium tetrafluoroborate
Overview
Description
Tricyclohexylphosphonium tetrafluoroborate, also known as Tricyclohexylphosphine tetrafluoroborate (PCy 3 ·HBF 4), is an inexpensive and air-stable phosphine ligand . It is commonly used in cross-coupling reactions .
Molecular Structure Analysis
The linear formula for this compound is (C6H11)3P · HBF4 . The molecular weight is 368.24 .Chemical Reactions Analysis
This compound is used with ruthenium (1,5-cyclooctadiene)ruthenium dimer to catalyze the dehydrogenative coupling of alcohols and amines to form amide bonds . It is also used in Suzuki reactions .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 164 °C .Scientific Research Applications
Cation-Olefin Polycyclizations : Tian et al. (2016) demonstrated that tetraphenylphosphonium tetrafluoroborate in combination with hexafluoroisopropanol can efficiently promote epoxide-initiated cation-olefin polycyclization reactions. This reaction is noted for its broad functional group tolerance and resistance to water and oxygen, indicating potential applications in organic synthesis (Tian, Xu, Zhang, & Qu, 2016).
Phase Transfer Catalysts : Fan, Chuah, and Jaenicke (2012) found that trihexyl (tetradecyl) phosphonium tetrafluoroborate is an active catalyst for introducing fluoride through nucleophilic aromatic substitution. Its high thermal stability (decomposition temperature above 300°C) makes it suitable for high-temperature reactions (Fan, Chuah, & Jaenicke, 2012).
Antimicrobial Activities and Anti-Electrostatic Properties : Cieniecka-Rosłonkiewicz et al. (2005) explored various phosphonium ionic liquids, including those with tetrafluoroborate, for their antimicrobial activity and anti-electrostatic properties. The study suggests that both cation structure and anion type affect biological activity (Cieniecka-Rosłonkiewicz et al., 2005).
Supramolecular Organization in Catalysis : Arkhipova et al. (2015) studied the crystal structure and aggregation properties of tri-n-butyl(octadecyl)phosphonium tetrafluoroborate. They discovered its impact on the catalytic activity of palladium nanoparticles, particularly in the Suzuki reaction, suggesting applications in nanocatalysis (Arkhipova et al., 2015).
- ination Polymers**: Shekurov et al. (2016) prepared a carbon paste electrode with decyl(tri-tert-butyl)phosphonium tetrafluoroborate binder, demonstrating its utility in studying the redox properties of insoluble coordination polymers involving manganese and iron metallocenters. This indicates its potential in electrochemical applications (Shekurov et al., 2016).
Ionic Liquids in Lubricants : Syahir et al. (2020) explored the use of trihexyl(tetradecyl)phosphonium tetrafluoroborate, among other ionic liquids, as lubricant additives. They found improved tribological performance in both synthetic and bio-based oils, indicating potential applications in lubrication technology (Syahir et al., 2020).
Industrial Preparation of Phosphonium Ionic Liquids : Bradaric et al. (2003) discussed the synthesis and physical characteristics of various phosphonium ionic liquids, including tetrafluoroborate variants, highlighting their potential in industrial applications (Bradaric, Downard, Kennedy, Robertson, & Zhou, 2003).
Safety and Hazards
Tricyclohexylphosphonium tetrafluoroborate is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound . In case of skin contact, wash with plenty of soap and water . If swallowed, call a poison center or doctor/physician .
Mechanism of Action
Target of Action
Tricyclohexylphosphonium tetrafluoroborate (PCy3·HBF4) is a phosphine ligand . The primary targets of this compound are various biochemical reactions where it acts as a ligand, facilitating the catalytic activity of transition metals .
Mode of Action
The compound interacts with its targets by binding to the transition metals involved in the reactions . This interaction enhances the catalytic activity of the metals, enabling them to facilitate various biochemical reactions more efficiently .
Biochemical Pathways
This compound is involved in several biochemical pathways, including:
- Arylation reactions : The compound acts as a ligand in arylation reactions .
- Cross-coupling reactions : It is commonly used in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its role in facilitating various biochemical reactions. By acting as a ligand, it enhances the catalytic activity of transition metals, enabling them to drive reactions more efficiently .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the presence of other reactants, the pH of the environment, temperature, and the specific transition metal it is bound to. It is generally considered to be air-stable .
Properties
IUPAC Name |
tricyclohexylphosphanium;tetrafluoroborate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H33P.BF4/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2-1(3,4)5/h16-18H,1-15H2;/q;-1/p+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYSMMEUXKHJYKH-UHFFFAOYSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.C1CCC(CC1)[PH+](C2CCCCC2)C3CCCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H34BF4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50470991 | |
Record name | TRICYCLOHEXYLPHOSPHONIUM TETRAFLUOROBORATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50470991 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58656-04-5 | |
Record name | TRICYCLOHEXYLPHOSPHONIUM TETRAFLUOROBORATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50470991 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tricyclohexylphosphonium Tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of tricyclohexylphosphonium tetrafluoroborate in palladium-catalyzed arylation reactions?
A1: this compound acts as a ligand for the palladium catalyst in these reactions. [, ] Specifically, it facilitates the palladium-catalyzed β-arylation of (ortho-bromophenyl)furan-2-yl-methanones. [] This means it helps the palladium catalyst to attach to the furan ring in a specific position, leading to the formation of furan-derived fluorenones. [] This selectivity is in contrast to using potassium tert-butoxide and triphenylphosphine, which promotes α-arylation and C(CO)–C bond cleavage instead. []
Q2: Are there any advantages to using this compound as a ligand in these reactions?
A2: Yes, research suggests that using this compound as a ligand can lead to high yields of the desired furan-derived fluorenones from a diverse range of starting materials. [] This suggests it can be a valuable tool for chemists seeking to synthesize these specific compounds.
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